N-(benzo[d][1,3]dioxol-5-yl)-4-(N-cyclopropyl-N-methylsulfamoyl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[cyclopropyl(methyl)sulfamoyl]benzamide
• InChI: InChI=1S/C18H18N2O5S/c1-20(14-5-6-14)26(22,23)15-7-2-12(3-8-15)18(21)19-13-4-9-16-17(10-13)25-11-24-16/h2-4,7-10,14H,5-6,11H2,1H3,(H,19,21)
• InChI Key: MKMNWGYKNIPQKF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol
• CAS No.: 923482-17-1

Description

N-(benzo[d][1,3]dioxol-5-yl)-4-(N-cyclopropyl-N-methylsulfamoyl)benzamide, also known as BDBM-1063, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a potent inhibitor of a specific enzyme called soluble epoxide hydrolase (sEH), which plays a crucial role in the regulation of various physiological processes.

Mechanism of Action

Target of Action

Similar compounds have been reported to modulate atp-binding cassette transporters . These transporters play a crucial role in cellular processes such as lipid transport and drug resistance .

Mode of Action

This interaction could potentially alter the function of the target protein, leading to changes in cellular processes .

Biochemical Pathways

Atp-binding cassette transporters, which this compound may target, are involved in a wide range of biochemical pathways, including lipid transport and drug metabolism .

Result of Action

Modulation of atp-binding cassette transporters can have a variety of effects, including altered lipid transport and increased resistance to certain drugs .

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(benzo[d][1,3]dioxol-5-yl)-4-(N-cyclopropyl-N-methylsulfamoyl)benzamide in lab experiments is its high potency and selectivity for sEH inhibition. However, one limitation of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for the research on N-(benzo[d][1,3]dioxol-5-yl)-4-(N-cyclopropyl-N-methylsulfamoyl)benzamide, including the development of more potent and selective sEH inhibitors, as well as the investigation of its potential applications in the treatment of various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and side effects.

Synthesis Methods

The synthesis of N-(benzo[d][1,3]dioxol-5-yl)-4-(N-cyclopropyl-N-methylsulfamoyl)benzamide involves several steps, starting with the reaction of 2,3-dihydrobenzo[d][1,3]dioxole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-(cyclopropylmethylsulfonyl)aniline to form the desired product, which is purified by column chromatography.

Scientific Research Applications

N-(benzo[d][1,3]dioxol-5-yl)-4-(N-cyclopropyl-N-methylsulfamoyl)benzamide has been extensively studied for its potential applications in the treatment of various diseases, including hypertension, inflammation, and cancer. The inhibition of sEH by this compound leads to an increase in the levels of epoxyeicosatrienoic acids (EETs), which are known to have beneficial effects on cardiovascular health and inflammation.